Cas no 96723-11-4 (1-(4-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid)

• Product name: 1-(4-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
• CAS No: 96723-11-4
• MF: C₁₇H₁₁N₃O₆
• MW: 353.28574
• CID: 1986979
• PubChem ID: 178896

1-(4-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
• 1-(4-nitrophenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
• DTXSID90242452
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(4-nitrophenyl)-5-phenyl-
• 96723-11-4

• Inchi： InChI=1S/C17H11N3O6/c21-16(22)13-14(17(23)24)18-19(15(13)10-4-2-1-3-5-10)11-6-8-12(9-7-11)20(25)26/h1-9H,(H,21,22)(H,23,24)
• InChI Key： LEQKQVNRWSYFSS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=NN2C3=CC=C(C=C3)[N+](=O)[O-])C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 353.065
• Monoisotopic Mass: 353.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.53
• Boiling Point: 613.6°C at 760 mmHg
• Flash Point: 324.9°C
• Refractive Index: 1.701